Cas no 477858-00-7 ((4-BENZYLPIPERAZINO)[3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIENYL]METHANONE)

• Product Name: (4-BENZYLPIPERAZINO)[3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIENYL]METHANONE
• CAS No: 477858-00-7
• MF: C₂₃H₂₃ClN₂OS₂
• MW: 443.024522066116
• CID: 5232127
• Update Time: 2023-08-25

(4-BENZYLPIPERAZINO)[3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIENYL]METHANONE Chemical and Physical Properties

Names and Identifiers

• (4-BENZYLPIPERAZINO)[3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIENYL]METHANONE
• 1-benzyl-4-[3-(4-chlorophenyl)-5-(methylsulfanyl)thiophene-2-carbonyl]piperazine
• (4-benzylpiperazin-1-yl)-[3-(4-chlorophenyl)-5-methylsulfanylthiophen-2-yl]methanone
• Oprea1_116626

• Inchi： 1S/C23H23ClN2OS2/c1-28-21-15-20(18-7-9-19(24)10-8-18)22(29-21)23(27)26-13-11-25(12-14-26)16-17-5-3-2-4-6-17/h2-10,15H,11-14,16H2,1H3
• InChI Key： BOBZIJHVJQXOAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(SC)SC=1C(N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 529
• XLogP3: 5.8
• Topological Polar Surface Area: 77.1